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Compound of Interest

Compound Name: 5,5-dimethylpiperidine-2,4-dione

Cat. No.: B6262251 Get Quote

An In-depth Technical Guide to 5,5-Dimethylpiperidine-2,4-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,5-dimethylpiperidine-2,4-dione is a heterocyclic compound belonging to the piperidinedione

class of molecules. The piperidine scaffold is a crucial component in numerous

pharmaceuticals, and its derivatives have garnered significant interest in medicinal chemistry

due to their diverse biological activities.[1] This document provides a comprehensive review of

the available scientific literature on 5,5-dimethylpiperidine-2,4-dione, focusing on its

synthesis, experimental data, and potential biological relevance. The information is presented

to serve as a technical guide for researchers and professionals engaged in drug discovery and

development.
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Property Value Source

Molecular Formula C₇H₁₁NO₂ (Calculated)

Molecular Weight 141.17 g/mol (Calculated)

High-Resolution Mass Spec

(HRMS)

Calculated for C₇H₁₁N₁O₂

(MH+): 142.0863
[2]

HRMS Found 142.0841 [2]

Synthesis and Experimental Protocols
The literature on the specific synthesis of 5,5-dimethylpiperidine-2,4-dione is limited.

However, general methods for creating substituted piperidine-2,4-diones, such as Dieckmann

cyclization, are well-documented and provide a foundational approach.[1][3]

Specific Synthetic Mention
A patent for mitogen-activated protein kinase-activated protein kinase-2 (MK-2) inhibiting

compounds includes a step for the preparation of 5,5-dimethylpiperidine-2,4-dione.[2]

Experimental Protocol:

A precursor product (1.8g) is dissolved in a mixture of acetonitrile (12ml) and water (6 ml).[2]

The reaction mixture is refluxed for 4 hours.[2]

After cooling to room temperature, the solution is concentrated and dried.[2]

This process yields 1.4g of an orange solid.[2]

Below is a workflow diagram illustrating this specific synthetic step.
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Synthesis of 5,5-Dimethylpiperidine-2,4-dione

Precursor Product (1.8g)

Dissolve in Acetonitrile (12ml) and Water (6ml)

Reflux for 4 hours

Cool to Room Temperature

Concentrate and Dry

5,5-Dimethylpiperidine-2,4-dione (1.4g, Orange Solid)

Click to download full resolution via product page

Caption: Synthetic workflow for 5,5-dimethylpiperidine-2,4-dione.

General Synthetic Strategy: Dieckmann Cyclization
The Dieckmann cyclization is a robust method for preparing substituted piperidine-2,4-diones.

[1][3] This intramolecular condensation of a diester with a base forms a β-keto ester, which can

then be further processed. This approach allows for the synthesis of a variety of substituted

piperidine-2,4-diones.[1]
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The general workflow for this type of synthesis is outlined below.

General Dieckmann Cyclization for Piperidine-2,4-diones

β-amino ester

Acylation

Diester Intermediate

Intramolecular Cyclization (e.g., with NaOMe)

Cyclized β-keto ester

Hydrolysis and Decarboxylation

Substituted Piperidine-2,4-dione

Click to download full resolution via product page

Caption: General workflow for Dieckmann cyclization.

Biological Activity and Signaling Pathways
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Direct evidence for the biological activity of 5,5-dimethylpiperidine-2,4-dione is sparse.

However, the patent literature provides context suggesting potential therapeutic applications for

related compounds.

Potential as MK-2 Inhibitors
5,5-Dimethylpiperidine-2,4-dione is mentioned in a patent for compounds that inhibit

mitogen-activated protein kinase-activated protein kinase-2 (MK-2), a key component of the

p38 MAPK signaling pathway.[2] The p38 pathway is involved in the production of pro-

inflammatory cytokines like TNF-α and the induction of enzymes such as COX-2.[2] Inhibition

of this pathway is a therapeutic target for inflammatory diseases, autoimmune disorders, and

cancer.[2] While the inhibitory activity of 5,5-dimethylpiperidine-2,4-dione itself is not

provided, its inclusion in this patent suggests it may be a scaffold or intermediate for more

complex, active molecules.

The logical relationship within the p38/MK-2 signaling pathway is illustrated below.
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p38/MK-2 Signaling Pathway
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Caption: p38/MK-2 signaling pathway and potential inhibition.

Derivatives in Agriculture
A Japanese patent describes derivatives of 5,5-dimethylpiperidine-2,4-dione, specifically 3-

[2,4,6-trichloro-phenyl]-6,6-dimethyl-piperidine-2,4-dione, which was tested for insecticidal and

acaricidal properties.[4] This suggests that the core scaffold may be of interest in the

development of agrochemicals.

Conclusion
The available literature on 5,5-dimethylpiperidine-2,4-dione is not extensive. While a specific

synthetic protocol is mentioned in a patent, comprehensive characterization and biological
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activity data are lacking. The primary context for this molecule appears to be as a potential

building block or intermediate in the synthesis of more complex compounds with potential

therapeutic applications, particularly in the area of inflammation through the inhibition of the

p38/MK-2 pathway. Further research is necessary to fully elucidate the chemical properties and

pharmacological profile of 5,5-dimethylpiperidine-2,4-dione itself. Researchers interested in

this scaffold may find utility in exploring the general synthetic methods for piperidine-2,4-diones

and the biological activities of its more complex derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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